Cas no 477713-42-1 (3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-(1-naphthylsulfonyl)-1H-pyrazole)

• Product Name: 3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-(1-naphthylsulfonyl)-1H-pyrazole
• CAS No: 477713-42-1
• MF: C₂₆H₁₉ClN₂O₃S
• MW: 474.958664178848
• CID: 5227194
• Update Time: 2026-03-07

3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-(1-naphthylsulfonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-CHLOROBENZYL 2-[1-(1-NAPHTHYLSULFONYL)-1H-PYRAZOL-3-YL]PHENYL ETHER
• 3-(2-[(4-CHLOROBENZYL)OXY]PHENYL)-1-(1-NAPHTHYLSULFONYL)-1H-PYRAZOLE
• 3-{2-[(4-chlorophenyl)methoxy]phenyl}-1-(naphthalene-1-sulfonyl)-1H-pyrazole
• 3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-(1-naphthylsulfonyl)-1H-pyrazole
• 3-[2-[(4-chlorophenyl)methoxy]phenyl]-1-naphthalen-1-ylsulfonylpyrazole
• Oprea1_146698

• Inchi： 1S/C26H19ClN2O3S/c27-21-14-12-19(13-15-21)18-32-25-10-4-3-9-23(25)24-16-17-29(28-24)33(30,31)26-11-5-7-20-6-1-2-8-22(20)26/h1-17H,18H2
• InChI Key： GIZCQLWIPMXIIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COC1=CC=CC=C1C1C=CN(N=1)S(C1=CC=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 736
• XLogP3: 6.5
• Topological Polar Surface Area: 69.6